Cas no 1804717-69-8 (Ethyl 3,4-dibromo-5-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 3,4-dibromo-5-(difluoromethyl)pyridine-2-acetate
• CAS No: 1804717-69-8
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4850208
• Update Time: 2025-05-20

Ethyl 3,4-dibromo-5-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,4-dibromo-5-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H9Br2F2NO2/c1-2-17-7(16)3-6-9(12)8(11)5(4-15-6)10(13)14/h4,10H,2-3H2,1H3
• InChI Key： DHAFVGKGWFIYAP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CN=C1CC(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3,4-dibromo-5-(difluoromethyl)pyridine-2-acetate

Recent Advances in the Study of Ethyl 3,4-dibromo-5-(difluoromethyl)pyridine-2-acetate (CAS: 1804717-69-8)

Ethyl 3,4-dibromo-5-(difluoromethyl)pyridine-2-acetate (CAS: 1804717-69-8) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including dibromo and difluoromethyl substituents, has been explored as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

The synthesis and functionalization of Ethyl 3,4-dibromo-5-(difluoromethyl)pyridine-2-acetate have been the focus of several research efforts. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the construction of pyridine-based scaffolds, which are essential for the development of kinase inhibitors. The study reported that the dibromo and difluoromethyl groups enhance the compound's reactivity, enabling efficient cross-coupling reactions and further derivatization. This has opened new avenues for the design of targeted therapies with improved pharmacokinetic properties.

In addition to its synthetic applications, Ethyl 3,4-dibromo-5-(difluoromethyl)pyridine-2-acetate has been investigated for its biological activity. A recent preprint on bioRxiv revealed that derivatives of this compound exhibit potent inhibitory effects against specific cancer cell lines, including those resistant to conventional chemotherapy. The researchers attributed this activity to the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis. These findings underscore its potential as a lead compound for anticancer drug development.

Another area of interest is the compound's role in antimicrobial research. A 2024 study in ACS Infectious Diseases explored the use of Ethyl 3,4-dibromo-5-(difluoromethyl)pyridine-2-acetate as a precursor for the synthesis of novel antibiotics. The study highlighted its efficacy against multidrug-resistant bacterial strains, with the difluoromethyl group playing a critical role in enhancing membrane permeability and target binding. This research aligns with the growing need for new antimicrobial agents to address the global threat of antibiotic resistance.

Despite these promising developments, challenges remain in the optimization of Ethyl 3,4-dibromo-5-(difluoromethyl)pyridine-2-acetate for clinical applications. Issues such as solubility, stability, and toxicity profiles need to be addressed through further structural modifications and preclinical studies. Ongoing research aims to refine the compound's properties while maintaining its therapeutic potential, as evidenced by recent patent filings and collaborative projects between academia and industry.

In conclusion, Ethyl 3,4-dibromo-5-(difluoromethyl)pyridine-2-acetate (CAS: 1804717-69-8) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural attributes and demonstrated biological activities make it a valuable candidate for the development of next-generation therapeutics. Continued research and innovation in this area are expected to yield significant breakthroughs in the treatment of cancer, infectious diseases, and other medical conditions.